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Compound of Interest

Compound Name: Cy3.5

Cat. No.: B15553570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility and storage

of Cy3.5 dye, a widely used orange-fluorescent dye in various biological research applications.

Understanding the optimal handling and storage conditions for this fluorophore is critical for

ensuring experimental reproducibility and maximizing its performance in labeling and imaging

studies.

Core Properties of Cy3.5 Dye
Cyanine 3.5 (Cy3.5) is a synthetic indocyanine dye characterized by its bright fluorescence and

notable photostability. It is spectrally positioned between Cy3 and Cy5, making it a valuable tool

for multiplexing experiments. As a "fat-soluble" or non-sulfonated dye, its solubility

characteristics are a key consideration for its use in aqueous biological systems.[1] To enhance

its utility in such environments, a sulfonated version is also available, which exhibits

significantly different solubility properties.

Quantitative Solubility Data
The solubility of Cy3.5 is highly dependent on its chemical form (non-sulfonated vs. sulfonated)

and the solvent used. Non-sulfonated Cy3.5 dyes are generally hydrophobic and require

organic solvents for dissolution.
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Solvent Non-Sulfonated Cy3.5 Sulfonated Cy3.5

Dimethyl Sulfoxide (DMSO)
>63 mg/mL (for an alkyne

derivative)[2]
Good

Dimethylformamide (DMF) Soluble[1] Good

Acetonitrile Soluble[1] Good

Methanol Soluble[1] Good

Chloroform Soluble[1] Poor

Water Insoluble/Poor[1][2] Highly Soluble[1]

Table 1: Solubility of Cy3.5 Dye in Common Solvents. This table summarizes the known

solubility characteristics of both non-sulfonated and sulfonated forms of Cy3.5 dye in various

solvents.

Storage and Stability
Proper storage of Cy3.5 dye is crucial for maintaining its fluorescent properties and reactivity

over time. Recommendations differ for the dye in its solid form versus in solution.

Solid Form
Storage Condition Recommendation Shelf Life

Temperature -20°C[3][4] 12 to 24 months[3][4]

Light In the dark[3][4] N/A

Atmosphere Desiccated[3] N/A

Table 2: Recommended Storage Conditions for Solid Cy3.5 Dye. This table provides the

optimal conditions for storing Cy3.5 dye in its solid, powdered form to ensure long-term

stability.

In Solution
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The stability of Cy3.5 in solution is dependent on the solvent, storage temperature, and

exposure to light. For non-sulfonated Cy3.5 dissolved in anhydrous organic solvents like

DMSO or DMF, the following storage conditions are recommended.

Storage Condition Recommendation Duration

Temperature -20°C

Up to 2 weeks is commonly

cited; however, for critical

applications, preparing fresh

solutions is recommended.

Light In the dark N/A

Freeze-Thaw Cycles Avoid N/A

Table 3: Recommended Storage Conditions for Cy3.5 Dye in Solution. This table outlines the

best practices for storing solutions of Cy3.5 dye to maintain its integrity for experimental use.

A study on antibody microarrays demonstrated that signals from Cy3 (a closely related dye) are

stable for at least 30 days when the slides are stored in an airtight container at -20°C.[5]

Experimental Protocols
Protocol 1: Preparation of a Cy3.5 NHS Ester Stock
Solution in DMSO
This protocol describes the preparation of a stock solution of a reactive form of Cy3.5 dye, an

N-hydroxysuccinimide (NHS) ester, which is commonly used for labeling primary amines on

proteins and other biomolecules.

Materials:

Cy3.5 NHS Ester (solid form)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes
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Pipettes and tips

Vortex mixer

Procedure:

Equilibration: Before opening, allow the vial of solid Cy3.5 NHS ester to warm to room

temperature to prevent moisture condensation.

Solvent Addition: Add the required volume of anhydrous DMSO to the vial to achieve the

desired concentration (e.g., 10 mg/mL or 10 mM).

Dissolution: Vortex the vial for a few minutes until the dye is completely dissolved. A brief

centrifugation can help to collect the solution at the bottom of the vial.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use microcentrifuge tubes.

Storage: Store the aliquots at -20°C in a light-proof container.

Protocol 2: General Handling and Storage of Cy3.5 Dye
This protocol provides general guidelines for the proper handling and storage of Cy3.5 dye to

ensure its stability and performance.

Materials:

Cy3.5 dye (solid or in solution)

Appropriate personal protective equipment (gloves, lab coat, safety glasses)

Light-proof storage containers

Desiccator (for solid dye)

Procedure:

Protection from Light: Cy3.5 is a fluorescent dye and is susceptible to photobleaching.

Always handle the dye in a subdued light environment and store it in light-proof containers.
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Moisture Prevention: For solid forms of the dye, especially reactive esters like NHS esters, it

is critical to prevent exposure to moisture, which can cause hydrolysis. Store the solid dye in

a desiccator. When preparing solutions, use anhydrous solvents.

Temperature Control: Store both solid and dissolved dye at the recommended temperature

of -20°C to minimize degradation.

Solvent Choice: For non-sulfonated Cy3.5, use high-quality, anhydrous organic solvents like

DMSO or DMF for preparing stock solutions. For sulfonated Cy3.5, high-purity water can be

used.

Avoid Contamination: Use clean, dedicated labware when handling the dye to prevent

contamination that could quench its fluorescence or interfere with labeling reactions.

Mandatory Visualizations

Receiving and Initial Storage Stock Solution Preparation Solution Storage & Use

Receive Solid Cy3.5 Dye Store at -20°C
In Dark & Desiccated

Immediate Action
Equilibrate to Room Temp.For Use Add Anhydrous Solvent

(e.g., DMSO) Vortex to Dissolve Aliquot into Single-Use Tubes Store Aliquots at -20°C
Protected from Light Use in Experiment

Thaw One Aliquot

Click to download full resolution via product page

Cy3.5 Dye Handling and Storage Workflow

This diagram illustrates the recommended workflow for handling and storing Cy3.5 dye, from

receiving the solid product to preparing and storing stock solutions for experimental use.

Following this workflow helps to maintain the integrity and performance of the dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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